Cas no 2228498-67-5 (2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one)

• Product Name: 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one
• CAS No: 2228498-67-5
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6129242
• PubChem ID: 165694805
• Update Time: 2025-10-20

2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one
• Ethanone, 2-chloro-1-[2-(dimethylamino)-4-fluorophenyl]-
• 2-chloro-1-(2-(dimethylamino)-4-fluorophenyl)ethanone
• EN300-1992080
• 2228498-67-5
• 2-chloro-1-[2-(dimethylamino)-4-fluorophenyl]ethan-1-one

• Inchi： 1S/C10H11ClFNO/c1-13(2)9-5-7(12)3-4-8(9)10(14)6-11/h3-5H,6H2,1-2H3
• InChI Key： POLMZHUJKKWJTJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C=C1N(C)C)CCl

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 317.1±37.0 °C(Predicted)
• pka: 2.41±0.28(Predicted)

Additional information on 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one

Introduction to 2-Chloro-1-2-(Dimethylamino)-4-Fluorophenylethan-1-one (CAS No. 2228498-67-5)

2-Chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one (CAS No. 2228498-67-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a combination of functional groups that make it a promising candidate for various therapeutic applications. The presence of a chloro group, a dimethylamino group, and a fluorine atom on the phenyl ring contributes to its diverse chemical properties and potential biological activities.

The chloro group in the compound is known for its ability to enhance lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites. This property is particularly valuable in drug design, where optimizing the pharmacokinetic profile is crucial for effective therapeutic outcomes. The dimethylamino group, on the other hand, can influence the compound's basicity and hydrogen bonding capabilities, which are important for receptor binding and interaction with biological targets. The fluorine atom, a common substituent in pharmaceuticals, can modulate the electronic properties of the molecule, affecting its stability and metabolic profile.

Recent studies have explored the potential of 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. The compound's ability to interact with specific receptors in the central nervous system (CNS) has been investigated for its potential to modulate neurotransmitter systems. For instance, preliminary studies have shown that 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one can exhibit selective binding to serotonin receptors, which are implicated in conditions such as depression and anxiety.

In addition to its potential in neurological disorders, 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and potentially alleviating disease symptoms.

The synthetic route for 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one involves several well-established chemical reactions. One common approach is to start with 4-fluoroacetophenone and introduce the chloro and dimethylamino groups through sequential substitution reactions. The choice of reagents and reaction conditions is critical for achieving high yields and purity of the final product. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structure and purity of the synthesized compound.

From a safety perspective, 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one is generally considered safe when handled under appropriate laboratory conditions. However, like many synthetic compounds, it should be used with caution, and proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, environmental considerations should be taken into account during synthesis and disposal to ensure compliance with regulatory standards.

In conclusion, 2-chloro-1-2-(dimethylamino)-4-fluorophenylethan-1-one (CAS No. 2228498-67-5) represents an exciting molecule with potential applications in various therapeutic areas. Its unique chemical structure and functional groups make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds promise for contributing to the advancement of pharmaceutical science and improving patient outcomes.